Acetylsventenic acid

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C20H30O3/c1-12-10-20-11-13(12)5-6-14(20)18(2)7-4-8-19(3,17(22)23)15(18)9-16(20)21/h13-16,21H,1,4-11H2,2-3H3,(H,22,23)/t13-,14+,15+,16+,18+,19+,20+/m1/s1
• InChIKey: KMLXVEXJZSTMBV-HNFSSWLOSA-N

Acetylsventenic Acid Identity and Procurement

Acetylsventenic acid (CAS: 126737-42-6; molecular formula C22H32O4) is a naturally occurring kaurane-type diterpenoid isolated from the aerial parts of the herb Rabdosia excisa (syn. Isodon excisus) [1]. It possesses a tetracyclic ent-kaurane skeleton bearing an acetyloxy substituent at the 7β-position and a carboxylic acid at C-18 [2]. The compound is offered by multiple vendors as a reference standard or research-grade isolate with certified purity ≥98% .

Natural product reference standard Structurally authenticated ent-kaurane diterpenoid for analytical identity confirmation

Distinct 7β-acetoxy scaffold Acetoxy substitution at C-7 differentiates it from non-acetylated analogs in phytochemical profiling

Chemotaxonomic marker support Reported from Rabdosia excisa and Croton radiatus; suitable for Lamiaceae/Euphorbiaceae studies

• [1] PubChem Compound Summary CID 101682572, Acetylsventenic acid. View Source
• [2] ChemWhat Database. Acetylsventenic acid (CAS 126737-42-6). View Source

Why Generic Substitution Fails for Acetylsventenic Acid

The kaurane diterpenoid scaffold exhibits pronounced structure-activity relationship (SAR) sensitivity, where minor modifications—such as acetylation at C-7 versus hydroxylation or varying oxidation states—dramatically alter biological activity and target engagement [1]. Acetylsventenic acid is distinguished by its 7β-acetoxy-kaur-16-en-18-oic acid core, a specific substitution pattern that differentiates it from closely related kaurane diterpenoids like sventenic acid (7β-hydroxy-kaur-16-en-18-oic acid, CAS: 126778-79-8) and kaurenoic acid (ent-kaur-16-en-19-oic acid, CAS: 6730-83-2) [2]. Furthermore, the compound's isolation from Rabdosia excisa—a taxonomically distinct source within the Lamiaceae family—provides a defined botanical origin that is critical for natural product research reproducibility and dereplication studies [3]. Generic substitution with an unverified kaurane diterpenoid introduces uncontrolled variables in structural identity, purity, and botanical provenance, potentially invalidating comparative chemical profiling or pharmacological investigations.

Structural mismatch Replacing with sventenic acid (7β-hydroxy) or other ent-kaurane analogs changes the molecular entity; any prior chemical identification is invalidated.

Unknown bioactivity No quantitative comparative data exist for acetylsventenic acid; substitution based on class-level analogy may not reproduce expected biological readouts.

Physicochemical divergence Lipophilicity and hydrogen-bonding capacity differ from non-acetylated variants, potentially altering assay behavior and matrix compatibility.

• [1] Wang L, Li D, Wang C, Zhang Y, Xu J. Recent progress in the development of natural ent-kaurane diterpenoids with anti-tumor activity. Mini Rev Med Chem. 2011 Sep;11(10):910-9. View Source
• [2] PubChem Compound Summary CID 101682572, Acetylsventenic acid; CID 21575448, Sventenic acid; CID 73062, Kaurenoic acid. View Source
• [3] GRAYU Phytochemical Database. Acetylsventenic acid - Plant Source Rabdosia excisa. View Source

Acetylsventenic Acid Comparative Evidence

Acetoxy vs. Hydroxy Substitution at C-7

Acetylsventenic acid is the 7β-acetoxy derivative of sventenic acid (7β-hydroxy-kaur-16-en-18-oic acid). The acetyl group at C-7 increases molecular weight by 42.04 Da (from 318.45 to 360.49 Da) and alters hydrogen bonding capacity [1]. In kaurane diterpenoid SAR, acetylation of hydroxyl groups frequently modulates cytotoxicity, anti-inflammatory activity, and cell permeability [2]. For instance, ent-kaurane diterpenoids from Isodon species with varying C-7 substituents exhibit IC50 values ranging from 0.5 to >50 μM against P388 leukemia cells, demonstrating that even subtle structural variations yield order-of-magnitude potency differences [3].

C-7 Substituent

Class-level inference

7β-acetoxy (OCOCH₃) vs 7β-hydroxy (OH); Δ MW = 42.1 Da; TPSA difference 6.1 Ų

Chemical identity defined by functional group; substitution alters the molecule

Structures confirmed by NMR/MS from same plant source

Evidence Dimension	Structural substitution at C-7
Target Compound Data	7β-acetoxy (C22H32O4; MW 360.49)
Comparator Or Baseline	Sventenic acid: 7β-hydroxy (C20H30O3; MW 318.45)
Quantified Difference	ΔMW = +42.04 Da; ΔH-bond acceptors = +1 (from 3 to 4)
Conditions	Structural comparison based on PubChem entries and vendor technical datasheets

Why This Matters

The acetyl group differentiates acetylsventenic acid from sventenic acid in terms of lipophilicity (XLogP 4.5 vs. predicted ~3.8), affecting chromatographic retention, solubility, and potential membrane permeability, thereby directly influencing analytical method development and biological assay design.

• [1] PubChem Compound Summary CID 101682572 (Acetylsventenic acid) and CID 21575448 (Sventenic acid). View Source
• [2] Sun HD, Huang SX, Han QB. Diterpenoids from Isodon species and their biological activities. Nat Prod Rep. 2006;23(5):673-698. View Source
• [3] Gui MY, et al. Excisanin H, a novel cytotoxic 14,20-epoxy-ent-kaurene diterpenoid, and three new ent-kaurene diterpenoids from Rabdosia excisa. J Nat Prod. 2004;67(3):373-6. View Source

Lipophilicity: Acetylated vs. Non-Acetylated

Acetylsventenic acid is commercially available with certified purity ≥98% as determined by HPLC-UV or HPLC-ELSD, meeting criteria for use as a chromatographic reference standard or chemical probe . In contrast, compounds isolated in-house from Rabdosia excisa typically require extensive purification and structural verification, with yields varying by growth period and extraction protocol [1]. The availability of pre-verified, high-purity acetylsventenic acid eliminates the need for labor-intensive isolation and structural elucidation steps, reducing experimental variability and accelerating research timelines.

Lipophilicity

Class-level inference

XLogP3 4.5 (acetoxy) vs 3.90 (hydroxy) – Δ 0.6

May influence membrane permeability; no experimental logP or ADME data

Computed values only; experimental confirmation required

Evidence Dimension	Certified purity and analytical traceability
Target Compound Data	≥98% purity (HPLC); certificate of analysis available
Comparator Or Baseline	In-house isolated diterpenoids from Rabdosia excisa: variable purity, requiring post-isolation characterization
Quantified Difference	N/A (qualitative procurement advantage)
Conditions	Commercial vendor specifications (MedChemExpress, TargetMol, InvivoChem)

Why This Matters

For researchers conducting quantitative analytical studies (e.g., method validation, pharmacokinetics, or metabolomics), a certified high-purity reference standard ensures data reproducibility and compliance with journal and regulatory requirements.

• [1] RP-HPLC determination of diterpenoids in Rabdosia excisa (Maxim.) Hara. Chinese Journal of Pharmaceutical Analysis. 2006;26(4). View Source

Biological Activity: Lack of Quantitative Data

Acetylsventenic acid is documented as a constituent of Rabdosia excisa (also reported from Croton radiatus in a single study [1]), distinguishing it from other kaurane diterpenoids that are widely distributed across multiple genera. For example, kaurenoic acid occurs in at least 15 plant genera including Annona, Mikania, and Wedelia [2]. This restricted botanical distribution makes acetylsventenic acid a valuable chemotaxonomic marker for authenticating Rabdosia excisa-derived herbal materials or for studying species-specific diterpenoid biosynthesis [3]. Procurement of authenticated acetylsventenic acid provides a defined botanical reference point that is not available with more ubiquitous kaurane diterpenoids.

Bioactivity Data

Class-level inference

No IC₅₀, EC₅₀, or in vivo efficacy reported for acetylsventenic acid in peer-reviewed literature

Procurement cannot be based on direct bioactivity evidence; structural analogy insufficient

Related ent-kaurane diterpenoids show μM-range cytotoxicity in cell models, but acetylsventenic acid remains uncharacterized

Evidence Dimension	Botanical source specificity
Target Compound Data	Primarily isolated from Rabdosia excisa (Lamiaceae)
Comparator Or Baseline	Kaurenoic acid: isolated from >15 genera across Annonaceae, Asteraceae, and Lamiaceae
Quantified Difference	N/A (qualitative botanical specificity difference)
Conditions	Phytochemical database and literature compilation

Why This Matters

For natural product chemists conducting dereplication, chemotaxonomic studies, or investigating species-specific biosynthetic pathways, the unique botanical association of acetylsventenic acid provides a critical point of differentiation from broadly distributed kaurane diterpenoids.

• [1] Kakenhi Project Report: Exploration of medicinal natural products from endemic species collected in Madagascar (Croton radiatus contained acetylsventenic acid). View Source
• [2] PubChem Compound Summary CID 73062, Kaurenoic acid - Plant Sources. View Source
• [3] GRAYU Phytochemical Database. Acetylsventenic acid - FOUND_IN Rabdosia excisa. View Source

Predicted Target Engagement Profile: Computational Prioritization for Pathway-Specific Investigations

In silico target prediction using Super-PRED suggests that acetylsventenic acid may interact with several pharmacologically relevant protein targets, including dual specificity protein kinase CLK4 (94.16% probability), NF-κB p105 subunit (93.60%), and cannabinoid CB2 receptor (92.82%) [1]. While these predictions lack experimental validation, they offer a computational rationale for prioritizing acetylsventenic acid over structurally distinct kaurane diterpenoids that may exhibit divergent predicted target profiles [2]. Notably, the acetyl group at C-7 may influence binding to acetyl-lysine recognition domains or modulate interactions with metabolic enzymes such as CYP3A4 (predicted probability 91.46%) [3].

Evidence Dimension	Computational target prediction probabilities
Target Compound Data	CLK4: 94.16%; NF-κB p105: 93.60%; CB2: 92.82%; CYP3A4: 91.46%
Comparator Or Baseline	Sventenic acid (7β-hydroxy analog): predicted target probabilities not computationally determined in same analysis
Quantified Difference	N/A (qualitative computational differentiation)
Conditions	Super-PRED target prediction model (accuracy: CLK4 94.45%, NF-κB 96.09%, CB2 97.25%)

Why This Matters

For researchers conducting hypothesis-driven mechanistic studies or phenotypic screening follow-up, the predicted target profile provides a computational basis for selecting acetylsventenic acid over structurally related diterpenoids when investigating CLK4-mediated splicing regulation, NF-κB inflammatory signaling, or cannabinoid receptor pathways.

• [1] Plantaedb.com. Acetylsventenic acid - Predicted Targets via Super-PRED. View Source
• [2] Nickel J, et al. SuperPred: update on drug classification and target prediction. Nucleic Acids Res. 2014;42(W1):W26-W31. View Source
• [3] PubChem Compound Summary CID 101682572, Acetylsventenic acid - Computed Descriptors. View Source

Acetylsventenic Acid: Evidence-Based Applications

Natural Product Reference Standard

Acetylsventenic acid serves as an authenticated chromatographic standard for the identification and quantification of this specific diterpenoid in Rabdosia excisa extracts and derived herbal formulations. Its certified purity (≥98%) and well-defined spectroscopic properties (NMR, MS) enable accurate calibration for HPLC-UV, LC-MS, or GC-MS method development . This application is particularly relevant for pharmacognosy laboratories, herbal product manufacturers, and regulatory agencies seeking to establish chemical markers for botanical authentication and batch-to-batch consistency assessment [1].

Pharmacognosy and Chemotaxonomy Studies

Given its documented isolation from Rabdosia excisa and limited reports from other species (e.g., Croton radiatus), acetylsventenic acid can be employed as a chemotaxonomic marker to differentiate R. excisa from morphologically similar or adulterant species within the Lamiaceae family . This application supports botanical authentication in quality control of herbal raw materials, particularly for traditional medicines that rely on Rabdosia species for their therapeutic properties [1].

SAR Studies of Ent-Kaurane Scaffolds

Acetylsventenic acid represents a distinct substitution variant (7β-acetoxy) within the ent-kaurane scaffold, offering a valuable comparator for SAR investigations alongside sventenic acid (7β-hydroxy) and kaurenoic acid (C-19 carboxyl, C-7 unsubstituted) . Systematic comparative evaluation of these structurally related diterpenoids in cell-based assays (e.g., cytotoxicity, anti-inflammatory, or antimicrobial screens) can delineate the functional consequences of C-7 acetylation versus hydroxylation [1]. Such studies are foundational for natural product-based drug discovery programs targeting kaurane diterpenoid pharmacophores.

Computational Target Validation and Chemogenomics Hypothesis Generation

The predicted target engagement profile of acetylsventenic acid—including CLK4 kinase, NF-κB p105, and CB2 receptor—provides a computational basis for prioritizing this compound in targeted biochemical or cell-based assays . Researchers investigating alternative splicing regulation, inflammatory signaling cascades, or cannabinoid receptor pharmacology may utilize acetylsventenic acid as a chemical probe to test computationally derived hypotheses, followed by experimental validation via enzyme inhibition assays, reporter gene assays, or radioligand binding studies [1].

Application

Selection Property

Validation Focus

Natural Product Reference Standard

Defined CAS and spectroscopic profile

Identity and purity verification in plant extracts via HPLC/LC-MS

Pharmacognosy & Chemotaxonomy

Co-isolation with sventenic acid in Rabdosia excisa

Chemotaxonomic marker validation in Lamiaceae and Euphorbiaceae

SAR Studies of Ent-Kaurane Scaffolds

7β-acetoxy functional handle for semi-synthetic modification

Impact of acetylation on target binding or cellular activity (requires empirical data)

• [1] Plantaedb.com. Acetylsventenic acid - Predicted Targets and Plant Sources. View Source